Cas no 1368715-90-5 (1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester)

1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester is a synthetic indole derivative with potential applications in organic synthesis and agrochemical research. This compound features an ethyl ester group and a dimethylated α-oxo moiety, which may enhance its stability and reactivity in various chemical processes. Its structural similarity to naturally occurring indole-3-acetic acid suggests possible utility as an intermediate in the development of plant growth regulators or related bioactive molecules. The ethyl ester group improves solubility in organic solvents, facilitating handling in laboratory settings. Researchers may find this compound valuable for studying structure-activity relationships in indole-based compounds or as a precursor for further functionalization.
1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester structure
1368715-90-5 structure
Product Name:1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester
CAS No:1368715-90-5
MF:C14H15NO3
MW:245.273803949356
CID:5266168
Update Time:2025-05-27

1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetate
    • Oxo(1,2-dimethyl-1H-indole-3-yl)acetic acid ethyl ester
    • 1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester
    • Inchi: 1S/C14H15NO3/c1-4-18-14(17)13(16)12-9(2)15(3)11-8-6-5-7-10(11)12/h5-8H,4H2,1-3H3
    • InChI Key: WMIKCLLVWBQEHW-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)OCC)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 342
  • XLogP3: 2.5
  • Topological Polar Surface Area: 48.3

1H-Indole-3-acetic acid, 1,2-dimethyl-α-oxo-, ethyl ester Pricemore >>

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